Cas no 921060-63-1 (N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-(trifluoromethyl)benzene-1-sulfonamide)

• Product Name: N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-(trifluoromethyl)benzene-1-sulfonamide
• CAS No: 921060-63-1
• MF: C₁₆H₁₄F₃N₅O₂S
• MW: 397.374871730804
• CID: 5976056
• PubChem ID: 16809030
• Update Time: 2025-10-28

N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-(trifluoromethyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-(trifluoromethyl)benzene-1-sulfonamide
• Benzenesulfonamide, N-[[1-(4-methylphenyl)-1H-tetrazol-5-yl]methyl]-2-(trifluoromethyl)-
• N-[[1-(4-methylphenyl)tetrazol-5-yl]methyl]-2-(trifluoromethyl)benzenesulfonamide
• AKOS024625880
• F2071-0123
• N-((1-(p-tolyl)-1H-tetrazol-5-yl)methyl)-2-(trifluoromethyl)benzenesulfonamide
• 921060-63-1
• N-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-2-(trifluoromethyl)benzene-1-sulfonamide

• Inchi： 1S/C16H14F3N5O2S/c1-11-6-8-12(9-7-11)24-15(21-22-23-24)10-20-27(25,26)14-5-3-2-4-13(14)16(17,18)19/h2-9,20H,10H2,1H3
• InChI Key： UPXRGRLZCBAJDV-UHFFFAOYSA-N
• SMILES： C1(S(NCC2N(C3=CC=C(C)C=C3)N=NN=2)(=O)=O)=CC=CC=C1C(F)(F)F

Computed Properties

• Exact Mass: 397.08203037g/mol
• Monoisotopic Mass: 397.08203037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 98.2Ų

Experimental Properties

• Density: 1.48±0.1 g/cm3(Predicted)
• Boiling Point: 550.7±60.0 °C(Predicted)
• pka: 7.69±0.40(Predicted)

Additional information on N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-(trifluoromethyl)benzene-1-sulfonamide

Professional Introduction to Compound with CAS No. 921060-63-1 and Product Name: N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-(trifluoromethyl)benzene-1-sulfonamide

Compound with the CAS number 921060-63-1 and the product name N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-(trifluoromethyl)benzene-1-sulfonamide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The presence of a tetrazole moiety and a trifluoromethyl group in its molecular structure contributes to its distinct chemical properties and biological activities.

The tetrazole ring is a heterocyclic compound that has been extensively studied for its pharmacological properties. Its ability to act as a bioisostere for other functional groups has made it a valuable scaffold in drug design. In particular, the 5-substituted tetrazole derivative has shown promise in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The incorporation of a methyl group at the 5-position of the tetrazole ring further enhances its reactivity and binding affinity to biological targets.

The second key structural feature of this compound is the trifluoromethyl group, which is attached to the benzene ring at the 2-position. The trifluoromethyl group is known for its ability to modulate the pharmacokinetic and pharmacodynamic properties of molecules. It can increase metabolic stability, improve lipophilicity, and enhance binding affinity to enzymes and receptors. These properties make it a highly desirable substituent in the development of novel pharmaceutical agents.

The sulfonamide functional group at the 1-position of the benzene ring further contributes to the compound's biological activity. Sulfonamides are well-known for their wide range of therapeutic uses, including antibacterial, antiviral, and anti-inflammatory effects. The presence of this group in combination with the tetrazole and trifluoromethyl groups creates a potent scaffold for drug discovery.

Recent studies have highlighted the potential of this compound as an inhibitor of various enzymes involved in cancer progression. Specifically, it has been shown to target enzymes such as kinases and proteases that are crucial for tumor growth and metastasis. The unique combination of structural features allows it to interact effectively with these enzymes, thereby inhibiting their activity and potentially leading to therapeutic benefits.

In addition to its anti-cancer properties, this compound has also demonstrated promising results in preclinical studies related to inflammation and autoimmune diseases. The tetrazole moiety has been found to exhibit anti-inflammatory effects by modulating cytokine production and inhibiting inflammatory pathways. This makes it a potential candidate for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions and reagent selection. The introduction of the tetrazole ring requires careful handling due to its sensitivity to moisture and air. Additionally, the installation of the trifluoromethyl group necessitates specialized reagents and techniques to ensure high yield and purity.

The pharmaceutical industry has shown great interest in developing novel compounds with similar structural motifs due to their potential therapeutic benefits. Researchers are exploring various derivatives of this compound to optimize its efficacy and reduce any potential side effects. This includes modifications to the tetrazole ring, such as introducing different substituents or altering its connectivity within the molecule.

The use of computational methods has also played a significant role in understanding the behavior of this compound both in vitro and in vivo. Molecular modeling techniques have been employed to predict how it interacts with biological targets such as enzymes and receptors. These insights have guided medicinal chemists in designing more effective derivatives with improved pharmacological profiles.

In conclusion, compound with CAS number 921060-63-1 represents a significant advancement in pharmaceutical chemistry with its unique structural features including a tetrazole, a trifluoromethyl, and a sulfonamide group. Its potential applications in cancer therapy, inflammation management, and other therapeutic areas make it an attractive candidate for further research and development.